N-(4-[1,3]Dioxolan-2-yl-pyridin-3-yl)-2,2-dimethyl-propionamide

• IUPAC Name: N-[4-(1,3-dioxolan-2-yl)pyridin-3-yl]-2,2-dimethylpropanamide
• InChI: InChI=1S/C13H18N2O3/c1-13(2,3)12(16)15-10-8-14-5-4-9(10)11-17-6-7-18-11/h4-5,8,11H,6-7H2,1-3H3,(H,15,16)
• InChI Key: KURMNELUHRJXTB-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C(=O)NC1=C(C=CN=C1)C2OCCO2
• Molecular Formula: C13H18N2O3
• DSSTOX Substance ID: DTXSID90640055
• Molecular Weight: 250.29 g/mol
• CAS RN: 869735-24-0

Description

N-(4-[1,3]Dioxolan-2-yl-pyridin-3-yl)-2,2-dimethyl-propionamide, also known as N-DMP, is a small molecule that has been the focus of much scientific research in recent years. N-DMP has been studied for its potential applications in a variety of fields, including medicine, biochemistry, and physiology.

Scientific Research Applications

Synthesis and Chemical Properties

One study describes the synthesis and characterization of chiral non-racemic ligands, where derivatives similar to the compound were prepared and analyzed. These compounds were used to yield complexes with specific chelate fashions, indicating the compound's utility in creating complex molecular structures, such as tricarbonylrhenium(I) halide complexes. The study also explored the dynamic behavior of these complexes at temperatures above ambient, suggesting their potential in various chemical reactions and processes (Heard et al., 2003).

Another research focused on the synthesis of L-tartaric acid derivatives, showing the versatility of similar compounds in synthesizing chiral ligands. These findings underline the compound's significance in developing enantiomerically pure substances, which are crucial in asymmetric synthesis and pharmaceutical research (J. Li, 2008).

Applications in Chemical Reactions

Further studies have illustrated the compound's role in activating dioxygen by a mononuclear non-heme iron complex, showcasing its potential in mimicking enzymatic systems for reductive activation of oxygen. This demonstrates the compound's applicability in studying biochemical processes and developing catalytic systems (Martinho et al., 2010).

Moreover, research on the synthesis of heterocyclic systems using derivatives as “masked” α-Bromo-α'-Hydroxy ketone highlights the compound's utility in creating diverse heterocyclic structures. This work indicates its value in organic synthesis, particularly in the construction of complex heterocyclic frameworks (Bogolyubov et al., 2004).